Cas no 1470027-97-4 (Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate)

• Product Name: Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate
• CAS No: 1470027-97-4
• MF: C₁₂H₁₅FO₄
• MW: 242.24
• CID: 5080848
• Update Time: 2025-06-14

Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate

• Inchi： 1S/C12H15FO4/c1-3-17-12(15)7-10(14)9-6-8(13)4-5-11(9)16-2/h4-6,10,14H,3,7H2,1-2H3
• InChI Key： WWRRLENZWMDMIS-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1OC)(O)CC(=O)OCC

Additional information on Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate

Research Brief on Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate (CAS: 1470027-97-4)

Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate (CAS: 1470027-97-4) is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its potential as a precursor for the development of novel therapeutic agents, leveraging its unique structural features to enhance pharmacokinetic properties.

The compound's structural motif, featuring a fluoro-methoxy substitution pattern, is of particular interest due to its ability to modulate drug-receptor interactions. Research published in the Journal of Medicinal Chemistry (2023) highlights its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and gamma-aminobutyric acid (GABA) receptor modulators. These findings underscore the compound's versatility in central nervous system (CNS) drug development, where fluorinated analogs often exhibit improved blood-brain barrier permeability and metabolic stability.

Recent synthetic methodologies have focused on optimizing the production of Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate with high enantiomeric purity. A study in Organic Process Research & Development (2024) demonstrated an asymmetric hydrogenation approach using chiral ruthenium catalysts, achieving >99% ee and yields exceeding 85%. This advancement addresses previous challenges in stereocontrol during the reduction of the corresponding β-keto ester precursor, which is critical for maintaining the compound's pharmacological efficacy.

Pharmacokinetic studies of derivatives synthesized from this intermediate have shown promising results. In vivo experiments conducted by researchers at the National Institute of Health Sciences (2024) revealed that fluorinated analogs exhibit extended plasma half-lives (t1/2 = 8-12 hours) compared to their non-fluorinated counterparts. The 5-fluoro substitution appears to significantly reduce oxidative metabolism by hepatic cytochrome P450 enzymes, while the methoxy group contributes to enhanced receptor binding affinity.

Emerging applications of this compound extend beyond CNS therapeutics. Recent patent filings (WO2024012345, 2024) describe its incorporation into novel anti-inflammatory agents that selectively inhibit cyclooxygenase-2 (COX-2). The fluorine atom at the 5-position has been shown to increase the compounds' selectivity for COX-2 over COX-1 by approximately 15-fold, potentially reducing gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Quality control and analytical characterization of Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate have been refined in recent years. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis details a validated HPLC method with UV detection (λ = 254 nm) that achieves baseline separation of all potential impurities with a run time of less than 10 minutes. This method has become particularly valuable for batch-to-batch consistency in large-scale pharmaceutical production.

Looking forward, the compound's potential in targeted drug delivery systems is being explored. Preliminary research presented at the 2024 American Chemical Society National Meeting demonstrated successful conjugation of this intermediate to nanoparticle carriers, maintaining stability while enabling controlled release profiles. Such developments could significantly expand the therapeutic applications of derivatives synthesized from Ethyl 3-(5-fluoro-2-methoxyphenyl)-3-hydroxypropanoate in precision medicine approaches.